Ethyl 4-chloro-6-[(dimethylamino)methyl]-5-hydroxy-2-methyl-1-benzofuran-3-carboxylate

• Molecular Formula: C15H18ClNO4
• Molecular Weight: 311.76 g/mol
• IUPAC Name: ethyl 4-chloro-6-[(dimethylamino)methyl]-5-hydroxy-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C15H18ClNO4/c1-5-20-15(19)11-8(2)21-10-6-9(7-17(3)4)14(18)13(16)12(10)11/h6,18H,5,7H2,1-4H3
• InChI Key: CDHOTIALOCTMAR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C(=C(C(=C2)CN(C)C)O)Cl)C

Description

Ethyl 4-chloro-6-[(dimethylamino)methyl]-5-hydroxy-2-methyl-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C15H18ClNO4 and its molecular weight is 311.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.9 g of 2-methyl-3-carbethoxy-4-chloro-5-hydroxybenzofuran, 2.6 ml of a 33 percent aqueous solution of dimethylamine and 0.6 ml of 36 percent Formalin in 12 ml of dimethylformamide is refluxed at a temperature of 100° to 105° for 8 hours and then cooled to ambient temperature. The precipitated crystals are filtered off, washed with water and dried in order to yield 0.75 g of crystalline 2-methyl-3-carbethoxy-4-chloro-hydroxy-6-dimethylaminomethylbenzofuran. An additional 0.4 g of crystals is obtained from the parent solution by dilution with water. The total yield is 1.15 g (50%); m.p., 130°-131°C (from alcohol). Mixed melting of the product crystals with a specimen from Example 1a gave no depression of the melting point.